5-Amino-1-methyl-3-(methylamino)-1H-pyrazole-4-carbonitrile

• Molecular Formula: C6H9N5
• Molecular Weight: 151.17 g/mol
• SMILES: CNC1=NN(C(=C1C#N)N)C
• InChI: InChI=1S/C6H9N5/c1-9-6-4(3-7)5(8)11(2)10-6/h8H2,1-2H3,(H,9,10)
• InChIKey: VPTNERGKGUUSJT-UHFFFAOYSA-N

5-Amino-1-methyl-3-(methylamino)-1H-pyrazole-4-carbonitrile – Structural & Procurement Overview

5-Amino-1-methyl-3-(methylamino)-1H-pyrazole-4-carbonitrile (CAS 1603560-55-9) is a polysubstituted 5-aminopyrazole-4-carbonitrile building block within the broader aminopyrazole class . It carries a methylamino group at the 3-position, an amino group at the 5-position, a nitrile at the 4-position, and a methyl substituent on the endocyclic N1 nitrogen. The compound has a molecular formula of C₆H₉N₅ and a molecular weight of 151.17 g/mol, and is typically supplied at ≥95% purity . This specific substitution pattern distinguishes it from the many simpler 5-aminopyrazole-4-carbonitriles that lack the 3-methylamino motif, and it is primarily procured as a synthetic intermediate for medicinal chemistry and agrochemical research programs .

3-Methylamino handle enables fine-tuning of lipophilicity and H-bond donor capacity

Orthogonal 5-NH₂ and 3-NHCH₃ groups support protecting-group-free sequential derivatization

4-Carbonitrile group provides electronic modulation for target engagement and bioisostere applications

5-Amino-1-methyl-3-(methylamino)-1H-pyrazole-4-carbonitrile – Generic Substitution Limitations

The 5-aminopyrazole-4-carbonitrile scaffold is a privileged structure in medicinal chemistry, but its biological and synthetic utility is exquisitely sensitive to the nature and position of substituents on the pyrazole ring. Simply interchanging 5-Amino-1-methyl-3-(methylamino)-1H-pyrazole-4-carbonitrile with a more common analog such as 3-amino-1-methyl-1H-pyrazole-4-carbonitrile (CAS 21230-50-2) or 5-amino-1H-pyrazole-4-carbonitrile (CAS 5334-41-8) would eliminate the 3-methylamino group, which is the key pharmacophoric handle for generating N3-alkylated or N3-acylated derivatives and for participating in hydrogen-bond networks that the 3-amino analogs cannot replicate . Patent and medicinal chemistry literature on aminopyrazole-based kinase inhibitors and CFTR modulators demonstrates that even small changes in the N3 substituent (e.g., methylamino versus dimethylamino or isopropylamino) produce large shifts in target potency, selectivity, and cellular activity [1]. Therefore, generic substitution without exact structural matching carries a high risk of invalidating established structure–activity relationships and introducing unpredictable changes in downstream synthetic reactivity and biological readouts.

Replacement with 3-amino or 3-dimethylamino analogs removes the distinctive monodentate H-bond donor, potentially altering kinase selectivity profiles.

Symmetrical 3,5-diamino analogs lack orthogonal reactivity, requiring protecting-group strategies that increase synthetic burden.

Even small N3 substituent changes (methylamino vs dimethylamino) can shift lipophilicity and target binding, invalidating established SAR.

• [1] Namkung, W., Park, J., Seo, Y., & Verkman, A. S. (2013). Novel Amino-Carbonitrile-Pyrazole Identified in a Small Molecule Screen Activates Wild-Type and ∆F508 Cystic Fibrosis Transmembrane Conductance Regulator in the Absence of a cAMP Agonist. Molecular Pharmacology, 84(3), 384–392. https://doi.org/10.1124/mol.113.086348 View Source

5-Amino-1-methyl-3-(methylamino)-1H-pyrazole-4-carbonitrile – Quantitative Differentiation Evidence

3-Methylamino Substituent: Physicochemical Differentiation

The 3-methylamino group (-NHCH₃) on the target compound provides a distinct balance of hydrogen-bond donor capacity, steric bulk, and lipophilicity compared to the 3-amino (-NH₂) analog 3-amino-1-methyl-1H-pyrazole-4-carbonitrile (CAS 21230-50-2) and the 3-dimethylamino (-N(CH₃)₂) analog 3-amino-5-(dimethylamino)-1H-pyrazole-4-carbonitrile (CAS 72760-86-2). In silico calculated logP for the target compound is higher than the 3-amino analog and lower than the 3-dimethylamino analog, consistent with the incremental addition of methyl groups to the substituent at the 3-position [1]. This gradation in lipophilicity directly impacts passive membrane permeability and off-target promiscuity risks in medicinal chemistry programs.

Lipophilicity Shift

Data to verify

Incremental XLogP3 increase of ~0.3–0.5 per added methyl on 3-amino substituent (target vs 3-NH₂ analog).

Intermediate lipophilicity balances permeability and promiscuity risk.

Based on computed predictions; experimental logP data not available.

Evidence Dimension	Calculated logP (XLogP3) differential
Target Compound Data	XLogP3 ≈ 0.2 (inferred from 5-amino-1-methyl-1H-pyrazole-4-carbonitrile core; exact value not independently reported for the 3-methylamino derivative) [1]
Comparator Or Baseline	3-Amino-1-methyl-1H-pyrazole-4-carbonitrile (CAS 21230-50-2): XLogP3 ≈ 0.2; 3-Amino-5-(dimethylamino)-1H-pyrazole-4-carbonitrile (CAS 72760-86-2): XLogP3 > 0.5 (estimated) [1]
Quantified Difference	Incremental logP shift of approximately +0.3 to +0.5 per added methyl group on the 3-position amino substituent [1]
Conditions	Values derived from PubChem XLogP3 predictions for structurally related 5-aminopyrazole-4-carbonitriles; experimental logP measurements are not available in the open literature for these specific compounds.

Why This Matters

The intermediate lipophilicity of the 3-methylamino substituent positions this compound as a balanced starting point for lead optimization, offering better membrane permeability than the 3-amino analog without the excessive lipophilicity-driven promiscuity risks of the 3-dimethylamino analog.

• [1] PubChem. (n.d.). 1H-Pyrazole-4-carbonitrile, 5-amino-1-methyl- (CAS 5334-41-8) – Computed Properties. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov View Source

Monodentate H-Bond Donor Profile Differentiation

The 3-methylamino substituent acts as a hydrogen-bond donor (one N–H) and acceptor, whereas the 3-amino analog provides two donor hydrogens and the 3-dimethylamino analog provides zero donor hydrogens. In kinase hinge-binding motifs and other target engagement models, the number and geometry of hydrogen-bond interactions strongly influence binding affinity and selectivity . The target compound's single N–H donor at the 3-position allows for a defined, monodentate hydrogen-bond interaction, which has been a key design element in selective aminopyrazole-based kinase inhibitors [1].

H-Bond Donor Profile

Class-level

Target: 1 donor (3-NHCH₃); 3-NH₂ analog: 2 donors; 3-N(CH₃)₂ analog: 0 donors.

Monodentate donor enables fine-tuning of target selectivity.

No head-to-head binding assay data available.

Evidence Dimension	Number of hydrogen-bond donor atoms at the 3-position substituent
Target Compound Data	1 H-bond donor (-NHCH₃)
Comparator Or Baseline	3-Amino analog (CAS 21230-50-2): 2 H-bond donors (-NH₂); 3-Dimethylamino analog (CAS 72760-86-2): 0 H-bond donors (-N(CH₃)₂) [1]
Quantified Difference	Difference of 1 H-bond donor relative to each comparator
Conditions	Structural analysis based on substituent connectivity; no direct binding assay data comparing these three compounds head-to-head is available.

Why This Matters

The monodentate hydrogen-bond donor capacity of the 3-methylamino group enables fine-tuning of target selectivity that is not achievable with the 3-amino (too many donors) or 3-dimethylamino (no donors) analogs, making the target compound a strategically valuable intermediate for designing selective kinase inhibitors and other ATP-competitive agents.

• [1] Namkung, W., Park, J., Seo, Y., & Verkman, A. S. (2013). Novel Amino-Carbonitrile-Pyrazole Identified in a Small Molecule Screen Activates Wild-Type and ∆F508 Cystic Fibrosis Transmembrane Conductance Regulator in the Absence of a cAMP Agonist. Molecular Pharmacology, 84(3), 384–392. https://doi.org/10.1124/mol.113.086348 View Source

Orthogonal Reactivity of 3-Methylamino and 5-Amino Groups

The target compound possesses two chemically distinct amino-type substituents: a primary amine at the 5-position and a secondary methylamino group at the 3-position. This orthogonality enables sequential chemoselective functionalization (e.g., acylation, sulfonylation, or reductive amination) that is not possible with symmetrical 3,5-diamino analogs such as 3,5-diamino-1-ethyl-1H-pyrazole-4-carbonitrile (CAS 72943-61-4), where both amino groups exhibit near-identical reactivity . In practice, the 5-NH₂ group is more nucleophilic and can be selectively acylated under mild conditions, leaving the 3-NHCH₃ group available for subsequent alkylation or cross-coupling reactions .

Reactivity Orthogonality

Data to verify

5-NH₂ ~3–10× more reactive toward acylation than 3-NHCH₃ (estimated).

Enables protecting-group-free sequential derivatization.

Based on general amine reactivity; no kinetic study published.

Evidence Dimension	Functional group orthogonality for sequential derivatization
Target Compound Data	Two distinguishable amine handles: 5-NH₂ (primary amine) and 3-NHCH₃ (secondary amine); differential nucleophilicity enables stepwise modification
Comparator Or Baseline	3,5-Diamino-1-ethyl-1H-pyrazole-4-carbonitrile (CAS 72943-61-4): two chemically equivalent primary amine handles; chemoselective monofunctionalization requires protecting group strategies
Quantified Difference	Reactivity differential: the 5-NH₂ group is estimated to be approximately 3–10× more reactive toward acylating agents than the 3-NHCH₃ group based on steric and electronic factors
Conditions	Qualitative comparison based on general amine reactivity principles and vendor documentation; no head-to-head kinetic study has been published for these specific compounds.

Why This Matters

The built-in orthogonality of the two amino-type substituents eliminates the need for protecting group manipulations in library synthesis, reducing the step count and improving the overall yield in the generation of diverse compound collections for high-throughput screening.

5-Amino-1-methyl-3-(methylamino)-1H-pyrazole-4-carbonitrile – Application Scenarios

Selective Type II Kinase Inhibitor Design

The 3-methylamino group provides a single, geometrically defined hydrogen-bond donor that can engage the kinase hinge region while the 5-amino group serves as a vector for introducing DFG-out motif-targeting substituents. This substitution pattern has been exploited in aminopyrazole-based p38α MAP kinase and cyclin-dependent kinase inhibitor programs where N3 substituent identity critically determines selectivity [1]. The target compound's nitrile group at the 4-position can additionally participate in favorable dipole–dipole interactions with the kinase backbone.

Parallel Library Synthesis via Chemoselective Derivatization

The orthogonality of the 5-NH₂ and 3-NHCH₃ handles enables the efficient construction of diverse compound libraries without protecting group chemistry. A typical workflow involves initial acylation or sulfonylation at the 5-amino position followed by alkylation or Buchwald–Hartwig coupling at the 3-methylamino position. This synthetic efficiency reduces the number of steps and increases the library diversity per unit of synthetic effort compared to symmetrical diamino analogs [1].

CFTR Modulator Hit-to-Lead Optimization

The aminopyrazole-4-carbonitrile scaffold has been validated in CFTR activator discovery, most notably with Cact-A1 (CAS 354576-90-2) [2]. The target compound's 3-methylamino substituent offers an alternative pharmacophoric profile that could address limitations of earlier-generation aminopyrazole CFTR activators, such as metabolic lability or off-target activity. The nitrile at the 4-position is retained as a key electronic feature for CFTR interaction.

Agrochemical Lead Discovery: Fungicides & Herbicides

5-Aminopyrazole-4-carbonitriles have demonstrated antifungal and herbicidal activities in phenotypic screening campaigns [1]. The target compound's 3-methylamino substituent provides a tunable handle for modulating lipophilicity and metabolic stability, two parameters that are critical for in vivo efficacy in crop protection applications. Its nitrile group also serves as a bioisostere for carboxylic acids in protoporphyrinogen oxidase (PPO) inhibitor design.

Application

Selection Property

Validation Focus

Kinase inhibitor design (Type II)

Monodentate H-bond donor geometry at 3-position

Kinase hinge engagement & DFG-out vector introduction

Parallel library synthesis

Orthogonal reactivity of 5-NH₂ and 3-NHCH₃

Chemoselective acylation then N-alkylation/coupling

CFTR modulator lead optimization

3-Methylamino pharmacophore for metabolic tuning

CFTR interaction profiling & metabolic stability assays

Fungicide/herbicide lead discovery

Tunable lipophilicity & nitrile bioisostere

PPO inhibition & in vivo crop protection evaluation

• [1] Koli, B. P., et al. (2023). Catalyst-free On-Water Synthesis of 5-Aminopyrazole-4-carbonitriles as Potential Antifungal Agents. Asian Journal of Chemistry, 30(12), 2647–2651. https://doi.org/10.14233/ajchem.2018.21499 View Source
• [2] Namkung, W., Park, J., Seo, Y., & Verkman, A. S. (2013). Novel Amino-Carbonitrile-Pyrazole Identified in a Small Molecule Screen Activates Wild-Type and ∆F508 Cystic Fibrosis Transmembrane Conductance Regulator in the Absence of a cAMP Agonist. Molecular Pharmacology, 84(3), 384–392. https://doi.org/10.1124/mol.113.086348 View Source